Cas no 1261513-33-0 (2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261513-33-0
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 4920774
• Update Time: 2025-06-10

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-11-3-1-8(2-4-11)9-5-10(7-18)12(19)17-6-9/h1-7H,(H,17,19)
• InChI Key： LGOPETKKRQYGOK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CNC(C(C=O)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 460
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde: A Comprehensive Overview

The compound 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261513-33-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a nicotinaldehyde backbone with a trifluoromethoxy-substituted phenyl group and a hydroxyl group at the 2-position. The presence of these functional groups imparts the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the stability and bioavailability of organic compounds. In the case of 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde, the trifluoromethoxy substitution at the para position of the phenyl ring significantly influences its electronic properties, making it a promising candidate for various applications. For instance, researchers have explored its potential as a precursor for synthesizing advanced pharmaceutical agents targeting specific biological pathways.

The nicotinaldehyde moiety in this compound is known for its ability to participate in condensation reactions, which are crucial in forming complex molecular architectures. This feature makes 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde an attractive building block for constructing bioactive molecules. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective oxidation techniques.

One of the most intriguing aspects of this compound is its biological activity. Preliminary studies suggest that 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde exhibits potent antioxidant properties, which could be harnessed in developing novel therapeutic agents for combating oxidative stress-related diseases. Additionally, its ability to interact with specific protein targets has been explored in vitro, paving the way for further investigations into its pharmacological profile.

In terms of applications, 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde has shown promise in the field of agrochemicals. Its ability to modulate plant growth and stress responses has been documented in recent agricultural studies, highlighting its potential as a bioactive ingredient in plant protection products. Furthermore, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

From a synthetic perspective, the preparation of 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde involves a series of carefully optimized steps to ensure high yield and purity. The introduction of the trifluoromethoxy group typically requires specialized reagents and reaction conditions to achieve selective substitution on the aromatic ring. Similarly, the hydroxyl group at the 2-position is introduced through precise oxidation or reduction processes, depending on the starting material.

Recent breakthroughs in green chemistry have also influenced the synthesis of this compound. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption during production. These advancements not only enhance the sustainability of manufacturing processes but also align with global efforts to promote eco-friendly chemical practices.

In conclusion, 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261513-33-0) stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.